Methyl 4-oxo-4-[2-(phenylacetyl)hydrazino]butanoate
Methyl 4-oxo-4-[2-(phenylacetyl)hydrazino]butanoate
Brand Name:
Vulcanchem
CAS No.:
315249-38-8
VCID:
VC0464267
InChI:
InChI=1S/C13H16N2O4/c1-19-13(18)8-7-11(16)14-15-12(17)9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,14,16)(H,15,17)
SMILES:
COC(=O)CCC(=O)NNC(=O)CC1=CC=CC=C1
Molecular Formula:
C13H16N2O4
Molecular Weight:
264.28g/mol
Methyl 4-oxo-4-[2-(phenylacetyl)hydrazino]butanoate
CAS No.: 315249-38-8
Main Products
VCID: VC0464267
Molecular Formula: C13H16N2O4
Molecular Weight: 264.28g/mol
![Methyl 4-oxo-4-[2-(phenylacetyl)hydrazino]butanoate - 315249-38-8](/images/no_structure.jpg)
| CAS No. | 315249-38-8 |
|---|---|
| Product Name | Methyl 4-oxo-4-[2-(phenylacetyl)hydrazino]butanoate |
| Molecular Formula | C13H16N2O4 |
| Molecular Weight | 264.28g/mol |
| IUPAC Name | methyl 4-oxo-4-[2-(2-phenylacetyl)hydrazinyl]butanoate |
| Standard InChI | InChI=1S/C13H16N2O4/c1-19-13(18)8-7-11(16)14-15-12(17)9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,14,16)(H,15,17) |
| Standard InChIKey | HLRABJIVDCLZDN-UHFFFAOYSA-N |
| SMILES | COC(=O)CCC(=O)NNC(=O)CC1=CC=CC=C1 |
| Canonical SMILES | COC(=O)CCC(=O)NNC(=O)CC1=CC=CC=C1 |
| Solubility | 39.6 [ug/mL] |
| PubChem Compound | 1787586 |
| Last Modified | Nov 11 2021 |
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